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Compound of Interest

Compound Name: 2-Amino-4-bromo-5-fluorophenol

Cat. No.: B576785

An In-Depth Technical Guide to the Safe Handling of 2-Amino-4-bromo-5-fluorophenol

This guide provides a comprehensive overview of the safety protocols, handling procedures,
and essential data for 2-Amino-4-bromo-5-fluorophenol (CAS No. 1016234-89-1), a crucial
intermediate in contemporary pharmaceutical research and development. Designed for
researchers, chemists, and drug development professionals, this document moves beyond a
standard Material Safety Data Sheet (MSDS) to offer a practical, field-proven framework for risk
mitigation and safe laboratory practice. The causality behind each recommendation is
explained to foster a deep-seated culture of safety and scientific integrity.

Compound Profile and Core Risk Synopsis

2-Amino-4-bromo-5-fluorophenol is a substituted aromatic compound whose utility in
synthesis is matched by its potential hazards. Before handling, it is imperative to internalize its
fundamental properties and the primary risks it presents.

Chemical Identity and Properties

A clear understanding of the compound's basic properties is the foundation of safe handling.
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Property Value Source
2-amino-4-bromo-5-

IUPAC Name [1]
fluorophenol

CAS Number 1016234-89-1 [1]

Molecular Formula CeHsBrFNO [1]

Molecular Weight 206.01 g/mol [1]

Physical Form

Powder or crystals

Purity

Typically =98%

Storage

Sealed in a dry place at room

temperature

[2]

Executive Hazard Summary

From a risk management perspective, 2-Amino-4-bromo-5-fluorophenol should be treated as

a hazardous substance. The primary routes of exposure are inhalation, skin contact, eye

contact, and ingestion.[3][4] The compound is classified as harmful and an irritant. All handling

procedures must be designed to mitigate these core risks. While comprehensive toxicological

data is not available, the existing GHS classifications demand a cautious and well-documented

approach.[5]

GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) provides a universal framework for understanding the

hazards of this chemical. The "Warning" signal word indicates a moderate level of hazard.
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Pictogram GHS Code Hazard Statement Source

H302: Harmful if

lwaalt text GHS07
swallowed.

H315: Causes skin

irritation.

H319: Causes serious

eye irritation.

H335: May cause 6]
respiratory irritation.

The GHSO07 pictogram indicates that the substance may cause irritation (skin and eye), skin
sensitization, acute toxicity (harmful), narcotic effects, or respiratory tract irritation.

Integrated Risk Management and Handling Protocol

A multi-layered approach to safety, integrating engineering controls, administrative procedures,
and personal protective equipment (PPE), is mandatory. This protocol is designed as a self-

validating system to minimize exposure at every step.

The Hierarchy of Controls

The most effective safety strategies prioritize engineering solutions over reliance on PPE. This
hierarchy serves as the guiding principle for designing safe experimental workflows.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://hoffmanchemicals.com/products/1037364-36-5-2-amino-5-bromo-4-fluorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Diagram 1: Hierarchy of Controls

Elimination

(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls

(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of Controls for risk mitigation.
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» Engineering Controls: All weighing and handling of 2-Amino-4-bromo-5-fluorophenol
powder must be conducted within a certified chemical fume hood to prevent inhalation of
airborne particles.[7] The laboratory must be equipped with accessible eyewash stations and

safety showers.

o Administrative Controls: Access to the compound should be restricted to trained personnel.
Clear Standard Operating Procedures (SOPs) for handling, storage, and disposal must be
established and followed. Work areas should be clearly demarcated. Do not eat, drink, or
smoke in areas where the chemical is handled.[3][8]

Personal Protective Equipment (PPE) Protocol

PPE is the final barrier between the researcher and the chemical hazard. It must be selected

and used correctly for every task.[9]

Protection Type Specific Equipment Rationale and Standards

Essential to prevent eye
irritation from airborne powder

Safety glasses with side- or splashes. Must comply with

Eye/Face ) )
shields or chemical goggles. OSHA 29 CFR 1910.133 or
European Standard EN166.[5]
[91[10]
Prevents skin irritation upon
Chemical-resistant nitrile contact.[10] Contaminated
Skin gloves and a fully buttoned lab  clothing must be removed

coat.

immediately and laundered
before reuse.[4][11]

Respiratory

NIOSH/MSHA or EN 149

approved respirator.

Required only if working
outside a fume hood or if
engineering controls are
insufficient to control airborne
concentrations.[5][9][10]

Step-by-Step Safe Handling Workflow
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This workflow outlines the critical steps from receipt to disposal, ensuring safety at each stage.

Diagram 2: Safe Handling Workflow

1. Receiving & Inspection
Inspect container for damage.
Verify label.

l

2. Storage
Store in cool, dry, well-ventilated area.
Keep container tightly sealed.
Away from oxidizing agents.

:

3. Preparation
Don appropriate PPE.
Work within a fume hood.

l

4. Weighing & Transfer
Use non-sparking tools.
Avoid generating dust.
Handle as a static-sensitive solid if applicable.

:

5. Reaction Setup
Ensure all glassware is secure.
Maintain ventilation.

;

6. Post-Experiment
Decontaminate work surfaces.
Clean glassware.

,

7. Waste Disposal
Collect waste in labeled, sealed containers.
Dispose via licensed contractor.

l

8. Doffing & Hygiene
Remove PPE correctly.
Wash hands thoroughly.
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Caption: Step-by-step laboratory handling workflow.

e Receiving: Upon receipt, inspect the container for any signs of damage or leaks. Ensure the
label matches the order.

» Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-
ventilated area.[11] It must be stored away from incompatible materials, particularly strong
oxidizing agents.[3][12] The storage area should be locked.[3][11]

e Handling: Always handle this substance within a chemical fume hood to avoid inhaling dust.
[7] Wear the appropriate PPE as detailed in Section 3.2. Avoid all personal contact.[13]

» Weighing and Transfer: When weighing, use a spatula and handle the powder gently to
minimize dust formation.[11] Use non-sparking tools to prevent ignition sources.[11]

» Disposal: All waste material should be collected in a suitable, sealed container and disposed
of through a licensed waste disposal company, in accordance with local, state, and federal
regulations.[3] Do not allow the chemical to enter drains or waterways.[11][13]

Emergency Response Procedures

In the event of an accidental exposure or spill, a rapid and correct response is critical to
minimizing harm.

Emergency Response Decision Tree
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Diagram 3: Emergency Response Logic

Is it a Spill?
Yes (Small) ‘es (Large) No
Small Spill: L
1 Aot pezoml. EeL
2. Don PPE. . . Is it Personal Exposure?

2. Alert Emergency Services.
3. Prevent entry to drains.

3. Use dry cleanup (avoid dust).
4. Place in sealed container for disposal.

nhalation kin Eye ngestion
Inhalation: Skin Contact: Eye Contact: Ingestion:
1. Move to fresh air. 1. Remove contaminated clothing. 1. Rinse with water for 15 mins. 1. Rinse mouth with water.
2. If breathing is difficult, give oxygen. 2. Wash with soap and plenty of water. 2. Keep eyelids open. 2. DO NOT induce vomiting.
3. Seek immediate medical attention. 3. Seek medical attention if irritation occurs. 3. Seek immediate medical attention. 3. Seek immediate medical attention.

Click to download full resolution via product page

Caption: Decision tree for emergency response actions.

First-Aid Protocols

Immediate and appropriate first aid can significantly reduce the severity of an injury.[14]
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Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[11][14]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact S
water. Consult a doctor if irritation develops or

persists.[11][14]

Rinse cautiously with water for at least 15
minutes, holding the eyelids open.[3][11]

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[13]

Rinse mouth thoroughly with water. Do NOT
) induce vomiting. Never give anything by mouth
Ingestion . -
to an unconscious person. Call a physician or

Poison Control Center immediately.[4][11]

Accidental Release and Firefighting

o Spill Cleanup: For small spills, use dry cleanup procedures to avoid generating dust.[13]
Sweep or vacuum the material and place it into a sealed, labeled container for disposal.[15]
Wash the spill area with water afterwards, preventing runoff from entering drains.[13] For
large spills, evacuate the area and contact emergency services.[4]

 Firefighting: This material is not considered a significant fire risk.[13] In the event of a fire in
the surrounding area, use an extinguishing medium suitable for the primary fire source (e.g.,
dry chemical, carbon dioxide, water spray).[11][13] Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective gear, as the compound may emit corrosive or
toxic fumes upon combustion.[3][13]

Toxicological and Ecological Profile
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o Toxicology: Specific toxicological data for 2-Amino-4-bromo-5-fluorophenol is limited.[5]
The GHS classifications are based on data from structurally similar compounds and
predictive models. It is known to be harmful if swallowed and causes skin, eye, and
respiratory irritation.[6] Long-term effects and carcinogenicity have not been determined. As
a matter of scientific prudence, all chemical products should be treated with the recognition
of "having unknown hazards and toxicity".[6]

o Ecotoxicity: There is no specific data available on the ecological effects of this compound.[5]
To prevent environmental contamination, it should not be allowed to enter soil, drains, or
waterways.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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